2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide

• IUPAC Name: 2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide
• InChI: InChI=1S/C17H22N2O4/c1-3-8-18-16(20)12-23-15-6-4-5-14-13(15)7-9-19(17(14)21)10-11-22-2/h4-7,9H,3,8,10-12H2,1-2H3,(H,18,20)
• InChI Key: KREGLCZFKWFRMK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)COC1=CC=CC2=C1C=CN(C2=O)CCOC
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• CAS No.: 898457-37-9

Description

2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

• Synthesis and Evaluation of Indenoisoquinoline Topoisomerase I Inhibitors : A study explored the synthesis of new derivatives with nitrogen heterocycles appended to the lactam side chain of indenoisoquinolines, aimed at inhibiting topoisomerase I for therapeutic applications, suggesting potential anticancer activity through molecular modeling insights (Nagarajan et al., 2006).
• Therapeutic Effects of Novel Anilidoquinoline Derivatives : Research on novel anilidoquinoline derivatives, including those structurally related to 2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide, highlighted their efficacy against Japanese encephalitis through antiviral and antiapoptotic effects, marking a significant advance in therapeutic interventions for viral diseases (Ghosh et al., 2008).

Pharmacokinetics and Bioactivity

• Investigation of Lactam Side Chain Length : A focused study on the optimal lactam side chain length for topoisomerase I inhibition and cytotoxicity against human cancer cells revealed that certain lengths between the lactam nitrogen and the terminal amino group enhance biological activity, offering insights into the design of more effective cancer therapies (Morrell et al., 2007).
• Antituberculosis Activity of Quinoline Derivatives : Synthesis and evaluation of quinoline derivatives, including structural analogs of the chemical , demonstrated significant anti-tuberculosis activity, underscoring the potential of such compounds in treating bacterial infections (Bai et al., 2011).

Mechanistic Insights and Biological Interactions

• Chemical Modification of Bacterial Toxins : A study on the detoxification of Pseudomonas aeruginosa toxins by environmental and pathogenic bacteria, including modifications involving quinoline derivatives, revealed a complex interplay of microbial interactions and metabolic transformations, contributing to our understanding of microbial resistance and virulence factor management (Thierbach et al., 2017).